Cas no 2171208-45-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171208-45-8
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5963045
• PubChem ID: 165570000
• Update Time: 2025-10-29

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1565828
• 2171208-45-8

• Inchi： 1S/C25H26N4O5/c1-3-8-21(23(30)27-22-19(24(31)32)13-29(2)28-22)26-25(33)34-14-20-17-11-6-4-9-15(17)16-10-5-7-12-18(16)20/h4-7,9-13,20-21H,3,8,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)/t21-/m1/s1
• InChI Key： UEAYFIYVPBFWTM-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(NC1C(C(=O)O)=CN(C)N=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid

The compound with CAS No. 2171208-45-8, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and biotechnology. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral pentanamide moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and medicinal chemistry.

Recent studies have highlighted the importance of chiral centers in organic molecules, particularly in the context of drug design. The (2R) configuration in this compound ensures high enantioselectivity, which is crucial for achieving desired pharmacokinetic properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the amine during synthesis. This makes the compound an ideal candidate for use in solid-phase synthesis techniques, enabling the construction of complex peptide sequences with precision.

The pyrazole ring in this molecule is another key feature, contributing to its stability and bioavailability. Pyrazoles are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the compound to its target proteins. This property has been leveraged in recent research to develop novel inhibitors for various enzymes, including kinases and proteases.

One of the most exciting applications of this compound is its role in targeted drug delivery systems. By incorporating this molecule into nanoparticles or liposomes, researchers have demonstrated improved drug efficacy and reduced side effects. The chiral pentanamide moiety not only enhances solubility but also serves as a recognition element for specific receptors, enabling selective targeting of diseased cells.

Moreover, the compound has shown promise in synthetic biology, where it is used as a building block for constructing biosensors and synthetic circuits. Its ability to undergo reversible modifications under mild conditions makes it an attractive candidate for dynamic combinatorial chemistry applications.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of drug discovery and molecular engineering.